Cas no 1710675-48-1 (3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol)

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol is a fluorinated quinoline derivative with potential applications in medicinal chemistry and agrochemical research. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, while the isopropyl and methyl substituents contribute to steric and electronic modulation. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structural features suggest utility in developing pharmaceuticals with improved pharmacokinetic properties. The quinolin-4-ol core offers a versatile scaffold for further functionalization, making it valuable for exploratory studies in drug discovery and chemical biology.

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol structure

1710675-48-1 structure

Product Name:3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol

CAS No:1710675-48-1

MF:C₁₄H₁₄F₃NO

MW:269.262274265289

CID:5060506

Update Time:2025-10-21

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol
- Inchi： 1S/C14H14F3NO/c1-7(2)12-8(3)18-11-6-9(14(15,16)17)4-5-10(11)13(12)19/h4-7H,1-3H3,(H,18,19)
- InChI Key： PXDDGXONBSBKGP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(C(=C(C)NC=2C=1)C(C)C)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 411
XLogP3: 4
Topological Polar Surface Area: 29.1

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM259904-1g	3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol	1710675-48-1	97%	1g	$545	2022-06-12
Chemenu	CM259904-1g	3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol	1710675-48-1	97%	1g	$514	2021-08-18
Chemenu	CM259904-5g	3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol	1710675-48-1	97%	5g	$1169	2021-08-18
Chemenu	CM259904-10g	3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol	1710675-48-1	97%	10g	$1636	2021-08-18

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol Related Literature

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2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol

Comprehensive Overview of 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol (CAS No. 1710675-48-1)

3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol (CAS No. 1710675-48-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by an isopropyl group at the 3-position, a methyl group at the 2-position, and a trifluoromethyl substituent at the 7-position, contributes to its distinct physicochemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The incorporation of a trifluoromethyl group in 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol enhances its lipophilicity and metabolic stability, making it a promising candidate for optimizing bioavailability in therapeutic agents. Recent studies highlight its role as a scaffold for designing kinase inhibitors, a hot topic in oncology research. The compound's quinolin-4-ol core is also of interest in material science, where its fluorescence properties are being investigated for sensor development and optoelectronic applications.

From an industrial perspective, CAS No. 1710675-48-1 is often discussed in the context of sustainable synthesis methods. With growing emphasis on green chemistry, researchers are exploring catalytic processes and solvent-free reactions to produce this compound efficiently. Questions like "How to synthesize 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol with minimal waste?" or "What are the eco-friendly alternatives for its purification?" reflect current trends in the field. These inquiries align with broader environmental, social, and governance (ESG) goals, making the compound a subject of interdisciplinary research.

Analytical characterization of 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The trifluoromethyl group's distinct ¹⁹F NMR signal serves as a valuable marker for purity assessment. Additionally, computational modeling studies have been employed to predict its interaction with biological targets, addressing common search queries like "What is the binding affinity of CAS No. 1710675-48-1 to protein X?" or "How does its structure-activity relationship (SAR) compare to analogous quinolines?"

In agrochemical applications, derivatives of 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol have shown potential as fungicides and herbicides. The trifluoromethyl moiety is known to improve pesticidal activity by enhancing membrane permeability and resistance to degradation. This aligns with the agricultural industry's demand for compounds that combine efficacy with reduced environmental persistence. Searches such as "Is CAS No. 1710675-48-1 biodegradable?" or "What are its degradation products in soil?" underscore the importance of environmental profiling in modern agrochemical development.

Future research directions for 3-Isopropyl-2-methyl-7-(trifluoromethyl)quinolin-4-ol may focus on expanding its utility in medicinal chemistry. For instance, its potential as a precursor for radiopharmaceuticals—particularly fluorine-18 labeled analogs—is an emerging area of interest. The compound's versatility also invites exploration in nanotechnology, where its aromatic system could facilitate the design of organic semiconductors or drug-delivery vehicles. Such innovations resonate with trending topics like "precision medicine" and "smart materials," ensuring continued relevance in scientific discourse.